Cas no 1804690-72-9 (6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride
• CAS No: 1804690-72-9
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4917378
• Update Time: 2025-05-26

6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride
• 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO3/c8-5(13)4-3(12)1-2(6(9)10)11-7(4)14/h1,6H,(H2,11,12,14)
• InChI Key： CLAHAVZBOQUPBO-UHFFFAOYSA-N
• SMILES： ClC(C1C(NC(C(F)F)=CC=1O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4

Additional information on 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride

Comprehensive Overview of 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride (CAS No. 1804690-72-9)

6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride (CAS No. 1804690-72-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and carbonyl chloride functional groups, serves as a critical intermediate in the development of novel therapeutic agents. Its molecular structure, which combines a pyridine core with hydroxyl and carbonyl chloride substituents, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition. The compound's ability to act as a proton pump inhibitor or a kinase inhibitor has made it a focal point in studies related to cancer therapy and inflammatory diseases. These attributes align with the growing trend of precision medicine, where tailored treatments are designed based on individual genetic profiles.

The synthesis of 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride involves a series of carefully controlled reactions, including halogenation and esterification. Its CAS No. 1804690-72-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's stability under various pH conditions and its solubility in organic solvents like dimethyl sulfoxide (DMSO) further enhance its utility in laboratory settings. These properties are frequently searched by chemists and researchers looking for high-purity intermediates or custom synthesis solutions.

From an industrial perspective, 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride is often discussed in the context of green chemistry and sustainable manufacturing. Companies are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce environmental impact. This aligns with the global push toward carbon neutrality and the adoption of circular economy principles. As a result, the compound has become a subject of interest in patent filings and research collaborations aimed at optimizing its production processes.

In the realm of computational chemistry, 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride is frequently modeled to predict its interactions with biological targets. Advanced techniques like molecular docking and quantum mechanical calculations are employed to explore its binding affinities and reactivity. These studies are often cited in discussions about AI-driven drug discovery, a hot topic in both academic and industrial circles. The compound's structural features make it an ideal candidate for machine learning algorithms designed to accelerate the identification of potential drug candidates.

Safety and handling of 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride are also critical considerations. While it is not classified as a hazardous material, proper storage conditions—such as maintaining a dry, cool environment—are essential to preserve its integrity. Laboratories often seek guidance on best practices for handling reactive intermediates, which underscores the importance of detailed technical datasheets and material safety guidelines.

In summary, 6-(Difluoromethyl)-2,4-dihydroxypyridine-3-carbonyl chloride (CAS No. 1804690-72-9) represents a cutting-edge tool in modern chemistry and pharmaceutical research. Its multifaceted applications, from drug development to sustainable synthesis, make it a valuable asset for scientists and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapies and green technologies.